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Compound of Interest

Compound Name: Fujenal

Cat. No.: B15607604

Get Quote

Disclaimer: The term "Fujenal" did not yield any results in scientific and technical literature. It is

highly probable that this is a misspelling of "Funcenal," a trade name for the active ingredient

Flutrimazole. This guide will focus on Flutrimazole.

Introduction
Flutrimazole is a broad-spectrum imidazole antifungal agent utilized for the topical treatment of

superficial mycoses of the skin.[1][2] Developed by Urich Pharmaceuticals in Spain and first

marketed in 1995, it has demonstrated efficacy against a wide range of dermatophytes, yeasts,

and other filamentous fungi.[3] Its chemical name is 1-[(2-fluorophenyl)(4-

fluorophenyl)phenylmethyl]-1H-imidazole.[4][5] Flutrimazole is noted for its potent antifungal

activity, which is comparable to clotrimazole and superior to bifonazole, as well as its anti-

inflammatory properties.[1][6]

Origin and Physicochemical Properties
Flutrimazole is a synthetic imidazole derivative.[2][4] It is characterized by the molecular

formula C22H16F2N2 and a molecular weight of approximately 346.37 g/mol .[5][7] Typically, it

appears as a white powder with limited solubility in water but is soluble in various organic

solvents, which is advantageous for its formulation into topical preparations such as creams,

gels, and solutions.[3][7]
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Table 1: Physicochemical Properties of Flutrimazole

Property Value Reference

Molecular Formula C22H16F2N2 [5][7]

Molecular Weight 346.37 g/mol [7]

CAS Number 119006-77-8 [5][7]

Appearance White powder [7]

Water Solubility Limited [7]

Mechanism of Action
The primary mechanism of action of Flutrimazole, consistent with other azole antifungals, is the

inhibition of ergosterol biosynthesis, an essential component of the fungal cell membrane.[4][8]

Signaling Pathway
Flutrimazole specifically inhibits the fungal enzyme lanosterol 14α-demethylase, which is a

cytochrome P-450 dependent enzyme.[3][7] This enzyme is critical for the conversion of

lanosterol to ergosterol. By disrupting this step, Flutrimazole leads to a depletion of ergosterol

and an accumulation of toxic methylated sterols in the fungal cell membrane. This alters the

membrane's fluidity and the function of membrane-bound enzymes, ultimately leading to the

inhibition of fungal growth and cell death.[7][8] Flutrimazole has demonstrated a strong

inhibitory effect on ergosterol biosynthesis in Candida albicans, with a reported IC50 value of

0.071 μmol/L.[3][4]
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Caption: Mechanism of action of Flutrimazole.

Quantitative Data
The efficacy of Flutrimazole has been evaluated in several clinical trials. The following tables

summarize key quantitative data from these studies.

Table 2: In Vitro Activity of Flutrimazole

Organism
Minimum Inhibitory
Concentration (MIC)

Reference

Dermatophytes, filamentous

fungi, and yeasts
0.025-5.0 µg/mL [3][9]

Scopulariopsis brevicaulis 0.15-0.6 µg/mL [9]

Table 3: Comparative Efficacy of Flutrimazole in Clinical Trials
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Condition
Flutrimazol
e
Formulation

Comparator

Mycological
Cure Rate
(Flutrimazol
e)

Mycological
Cure Rate
(Comparato
r)

Reference

Dermatomyc

oses

1% Cream

(twice daily)

1%

Clotrimazole

Cream

80% 79% [10]

Dermatomyc

oses

1% Cream

(once daily)

1%

Bifonazole

Cream

73% 65% [11][12]

Tinea Pedis
1% Powder

(twice daily)

1%

Bifonazole

Powder

65.3%

(Global Cure)

70.1%

(Global Cure)
[13]

Vulvovaginal

Candidiasis

500 mg

single-dose

vaginal tablet

+ cream

500 mg

Clotrimazole

95.8% (at day

25-31)

86.8% (at day

25-31)
[14]

Table 4: Pharmacokinetic Data for Flutrimazole

Parameter Value Condition Reference

Percutaneous

Absorption
< 1% of applied dose

Topical application to

healthy skin
[15]

Urinary Recovery
~0.5% of administered

dose

Topical application to

scarified skin
[15]

Plasma Concentration < few ng/mL Topical application [15]

Biological Half-life

(t1/2)
14.4 ± 3.8 h

Intravenous

administration in dogs
[16]

Bioavailability (oral) 8.9 ± 6.1%
Oral administration in

dogs
[16]
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Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are summaries of protocols from key studies on Flutrimazole.

In Vitro Susceptibility Testing
Objective: To determine the minimum inhibitory concentration (MIC) of Flutrimazole against

various fungal strains.

Methodology:

Fungal isolates are cultured on appropriate media (e.g., Sabouraud dextrose agar).

A standardized inoculum of each fungal strain is prepared.

Flutrimazole is serially diluted in a suitable solvent and incorporated into a liquid or solid

growth medium.

The fungal inocula are added to the media containing different concentrations of

Flutrimazole.

Cultures are incubated under controlled conditions (temperature, time).

The MIC is determined as the lowest concentration of Flutrimazole that inhibits visible

fungal growth.[9]

Clinical Trial for Dermatomycoses
Objective: To compare the efficacy and tolerability of Flutrimazole cream with a comparator

(e.g., Clotrimazole cream).

Study Design: A multicentre, double-blind, randomized, parallel-group clinical trial.

Methodology:

Patient Selection: Patients with clinically and mycologically (KOH microscopy and/or

culture) diagnosed fungal skin infections are enrolled.
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Randomization: Patients are randomly assigned to receive either Flutrimazole 1% cream

or the comparator cream.

Treatment: Patients apply the assigned cream to the affected area (e.g., twice daily) for a

specified duration (e.g., 4 weeks).

Efficacy Assessment: The primary endpoint is the mycological cure rate, determined by

negative results on KOH and culture tests at the end of the treatment period. Clinical cure

(resolution of signs and symptoms) is also assessed.

Safety Assessment: Adverse events, particularly local reactions like irritation or burning,

are recorded throughout the study.[10]
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Caption: Workflow of a comparative clinical trial.

Conclusion
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Flutrimazole is a well-established topical antifungal agent with a potent, broad-spectrum

activity. Its primary mechanism of action involves the inhibition of fungal ergosterol synthesis,

leading to cell membrane disruption. Clinical data consistently demonstrate its high efficacy,

comparable to other leading imidazole antifungals, and a favorable safety profile. Its additional

anti-inflammatory properties may offer a therapeutic advantage in fungal infections with an

inflammatory component.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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